Cas no 1211510-83-6 (6-Fluoro-5-methylnicotinamide)

• Product Name: 6-Fluoro-5-methylnicotinamide
• CAS No: 1211510-83-6
• MF: C₇H₇FN₂O
• MW: 154.141684770584
• CID: 5545986
• Update Time: 2025-06-08

6-Fluoro-5-methylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 6-fluoro-5-methyl-
• 6-fluoro-5-methylpyridine-3-carboxamide
• 6-Fluoro-5-methylnicotinamide

• Inchi： 1S/C7H7FN2O/c1-4-2-5(7(9)11)3-10-6(4)8/h2-3H,1H3,(H2,9,11)
• InChI Key： LEEDTZCLFWGCQT-UHFFFAOYSA-N
• SMILES： C1=NC(F)=C(C)C=C1C(N)=O

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 267.5±40.0 °C(Predicted)
• pka: 14.87±0.50(Predicted)

Additional information on 6-Fluoro-5-methylnicotinamide

Introduction to 6-Fluoro-5-methylnicotinamide (CAS No: 1211510-83-6)

6-Fluoro-5-methylnicotinamide, identified by the Chemical Abstracts Service Number (CAS No) 1211510-83-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the nicotinamide derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 6-Fluoro-5-methylnicotinamide, particularly the presence of a fluorine atom at the 6-position and a methyl group at the 5-position of the nicotinamide core, contribute to its unique chemical properties and biological interactions.

The fluorine substituent is a key structural element that enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for drug development. In recent years, fluorinated compounds have been extensively studied due to their ability to modulate enzyme activity and receptor binding. The methyl group at the 5-position further influences the electronic distribution and steric environment of the molecule, potentially affecting its pharmacokinetic profile and target specificity.

Current research in the field of nicotinamide derivatives has highlighted their role in various biological pathways, including DNA repair, energy metabolism, and inflammation regulation. 6-Fluoro-5-methylnicotinamide has been investigated for its potential applications in these areas, with preliminary studies suggesting promising results. The fluorine atom enhances the molecule's interaction with biological targets by increasing its lipophilicity and reducing its susceptibility to metabolic degradation. This makes it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 6-Fluoro-5-methylnicotinamide is its potential as a lead compound for drug discovery. Its structural similarity to naturally occurring nicotinamide derivatives allows it to interact with biological systems in a predictable manner, while its modifications provide opportunities for fine-tuning its pharmacological properties. Researchers have been exploring its efficacy in preclinical models as a potential treatment for neurological disorders, where modulation of nicotinamide-related pathways has shown promise.

The synthesis of 6-Fluoro-5-methylnicotinamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorine atom typically employs fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride), which must be handled with care due to their reactivity. The methylation step at the 5-position can be achieved using methylating agents like dimethyl sulfate or methyl iodide, followed by deprotection if necessary.

In terms of biological activity, 6-Fluoro-5-methylnicotinamide has demonstrated interactions with enzymes such as poly(ADP-ribose) polymerase (PARP) and nicotinamide phosphoribosyltransferase (NAMPT). These enzymes are critical in cellular processes such as DNA repair and NAD+ biosynthesis, respectively. By modulating their activity, 6-Fluoro-5-methylnicotinamide may offer therapeutic benefits in conditions where these pathways are dysregulated.

Recent advances in computational chemistry have facilitated the design and optimization of 6-Fluoro-5-methylnicotinamide derivatives using molecular modeling techniques. Virtual screening methods have been employed to identify analogs with enhanced potency and selectivity. These computational approaches complement experimental efforts by providing rapid assessment of candidate molecules before they are synthesized in the lab.

The pharmacokinetic properties of 6-Fluoro-5-methylnicotinamide are also under investigation. Fluorinated compounds often exhibit improved bioavailability and longer half-lives due to their resistance to metabolic degradation. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy. Preliminary pharmacokinetic studies suggest that 6-Fluoro-5-methylnicotinamide may have a favorable profile for systemic administration.

From a regulatory perspective, 6-Fluoro-5-methylnicotinamide must meet stringent guidelines for safety and efficacy before it can be considered for clinical use. Preclinical toxicology studies are essential to assess potential side effects and determine safe dosage ranges. These studies involve evaluating acute and chronic toxicity in animal models, as well as assessing organ-specific effects.

The future directions for research on 6-Fluoro-5-methylnicotinamide include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. Combination therapy strategies may enhance therapeutic outcomes by targeting multiple pathways simultaneously. Additionally, elucidating the precise molecular interactions will provide insights into how this compound exerts its effects at the cellular level.

In conclusion,6-Fluoro-5-methylnicotinamide (CAS No: 1211510-83-6) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further development. As research continues to uncover new insights into its properties and mechanisms,6-Fluoro-5-methylnicotinamide may play a crucial role in addressing unmet medical needs.